Cas no 3213-92-1 (1H-1,2,4-Triazole, 3-ethyl-5-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 3-ethyl-5-phenyl-
• CAS No: 3213-92-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 1454236
• Update Time: 2024-08-25

1H-1,2,4-Triazole, 3-ethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-ethyl-5-phenyl-

• Inchi： 1S/C10H11N3/c1-2-9-11-10(13-12-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,11,12,13)
• InChI Key： XBNWSDRPKZDJPI-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=NC(CC)=N1

Computed Properties

• Exact Mass: 173.09543

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Melting Point: 166 °C
• Boiling Point: 361.5±25.0 °C(Predicted)
• PSA: 41.57
• pka: 10.24±0.40(Predicted)